3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide

• IUPAC Name: N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)-3-propan-2-yloxybenzamide
• InChI: InChI=1S/C17H17N3O3/c1-10(2)23-13-5-3-4-11(8-13)16(21)18-12-6-7-14-15(9-12)20-17(22)19-14/h3-10H,1-2H3,(H,18,21)(H2,19,20,22)
• InChI Key: JPNPUCAXKQJDLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC3=C(C=C2)NC(=O)N3
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, which may contribute to its anti-cancer and pesticidal properties.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell death in cancer cells and inhibit the growth of certain pests. However, its effects on normal cells and non-target organisms are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide in lab experiments is its potential as a new tool for studying enzyme and protein activity. However, its limited solubility in water and potential toxicity to non-target organisms may limit its use in certain experiments.

Future Directions

Future research on 3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide could focus on further exploring its anti-cancer and pesticidal properties, as well as its potential as a precursor for the synthesis of new materials. Additionally, research could focus on developing more efficient synthesis methods and improving its solubility and safety for use in lab experiments.

Scientific Research Applications

3-isopropoxy-N-(2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)benzamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer. In agriculture, it has been studied as a potential pesticide due to its ability to inhibit the growth of certain pests. In material science, it has been studied as a potential precursor for the synthesis of new materials.